74-96-4

Bromoethane

In Stock

• CAS RN:
• 74-96-4

• Formula:
• CH3CH2Br
  C2H5Br
  CH3CH2Br
  C2H5B

• InChI:
• InChI=1S/C2H5Br/c1-2-3/h2H2,1H3

• InChIKey:
• RDHPKYGYEGBMSE-UHFFFAOYSA-N

• Ethyl bromide appears as a colorless volatile liquid. Slightly soluble in water and denser than water. Flash point below 0°F. Vapors are heavier than air. Toxic by inhalation. Irritates skin and eyes. Used to make pharmaceuticals and as a solvent.

(3-Methyl-1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-hydrazine

In Stock

• CAS RN:
• 874-96-4

• Formula:
• C5H12N2O2S

• InChI:
• InChI=1S/C5H12N2O2S/c1-5(7-6)2-3-10(8,9)4-5/h7H,2-4,6H2,1H3

• InChIKey:
• GQBCUVUIZMAQCO-UHFFFAOYSA-N

• (3-Methyl-1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-hydrazine is a useful research compound. Its molecular formula is C5H12N2O2S and its molecular weight is 164.23 g/mol. The purity is usually 95%.

N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]acetamide

In Stock

• CAS RN:
• 21674-96-4

• Formula:
• C11H11N3OS

• InChI:
• InChI=1S/C11H11N3OS/c1-7(15)13-9-4-2-8(3-5-9)10-6-16-11(12)14-10/h2-6H,1H3,(H2,12,14)(H,13,15)

• InChIKey:
• VBBNSESFUHRMJU-UHFFFAOYSA-N

• N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C11H11N3OS and its molecular weight is 233.29 g/mol. The purity is usually 95%.

2-(3-methylphenyl)-3H-imidazo[4,5-c]pyridine

Usually In Stock

• CAS RN:
• 89074-96-4

• Formula:
• C13H11N3

• InChI:
• InChI=1S/C13H11N3/c1-9-3-2-4-10(7-9)13-15-11-5-6-14-8-12(11)16-13/h2-8H,1H3,(H,15,16)

• InChIKey:
• LTCYXJLVBZJOLT-UHFFFAOYSA-N

• 2-(3-methylphenyl)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C13H11N3 and its molecular weight is 209.25 g/mol. The purity is usually 95%.

Benzene, 2-Chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)-

• CAS RN:
• 42874-96-4

• Formula:
• C14H10ClF3O

• InChI:
• InChI=1S/C14H10ClF3O/c1-9-3-2-4-11(7-9)19-13-6-5-10(8-12(13)15)14(16,17)18/h2-8H,1H3

• InChIKey:
• CSXRLIIXUVVUTK-UHFFFAOYSA-N

• Benzene, 2-Chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C14H10ClF3O and its molecular weight is 286.67 g/mol. The purity is usually 95%.

2-[(3-Methylphenyl)methoxy]acetic acid

In Stock

• CAS RN:
• 178974-96-4

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-8-3-2-4-9(5-8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)

• InChIKey:
• MEYRTOVRTMKZKZ-UHFFFAOYSA-N

• 2-[(3-Methylphenyl)methoxy]acetic acid is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

Benzoic acid, 3-[(1E)-3-methoxy-3-oxo-1-propenyl]-

Usually In Stock

• CAS RN:
• 115974-96-4

• Formula:
• C11H10O4

• InChI:
• InChI=1S/C11H10O4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-7H,1H3,(H,13,14)

• InChIKey:
• DBCJGNBZZNSLSM-UHFFFAOYSA-N

• Benzoic acid, 3-[(1E)-3-methoxy-3-oxo-1-propenyl]- is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19. The purity is usually 95%.

3-(3-Methoxyphenyl)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898774-96-4

• Formula:
• C17H15F3O2

• InChI:
• InChI=1S/C17H15F3O2/c1-22-13-6-4-5-12(11-13)9-10-16(21)14-7-2-3-8-15(14)17(18,19)20/h2-8,11H,9-10H2,1H3

• InChIKey:
• ZXPKTJGHJXNKHE-UHFFFAOYSA-N

• 3-(3-Methoxyphenyl)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C17H15F3O2 and its molecular weight is 308.29 g/mol. The purity is usually 95%.

[4-[(Z)-2-Cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]phenyl] 4-bromobenzoate

Usually In Stock

• CAS RN:
• 380474-96-4

• Formula:
• C24H14BrF3N2O3

• InChI:
• InChI=1S/C24H14BrF3N2O3/c25-18-9-7-16(8-10-18)23(32)33-19-11-5-15(6-12-19)13-17(14-29)22(31)30-21-4-2-1-3-20(21)24(26,27)28/h1-13H,(H,30,31)/b17-13-

• InChIKey:
• ZPINXXZFTYQOCR-UHFFFAOYSA-N

• [4-[(Z)-2-Cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]phenyl] 4-bromobenzoate is a useful research compound. Its molecular formula is C24H14BrF3N2O3 and its molecular weight is 515.286. The purity is usually 95%.

3-(4-Chlorophenyl)-6-hydroxy-4-methylchromen-2-one

In Stock

• CAS RN:
• 720674-96-4

• Formula:
• C16H11ClO3

• InChI:
• InChI=1S/C16H11ClO3/c1-9-13-8-12(18)6-7-14(13)20-16(19)15(9)10-2-4-11(17)5-3-10/h2-8,18H,1H3

• InChIKey:
• VQSVJGFIHBAURU-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-6-hydroxy-4-methylchromen-2-one is a useful research compound. Its molecular formula is C16H11ClO3 and its molecular weight is 286.71. The purity is usually 95%.

N1-(2,6-dimethylphenyl)-N2-(4-methoxyphenethyl)oxalamide

In Stock

• CAS RN:
• 898374-96-4

• Formula:
• C19H22N2O3

• InChI:
• InChI=1S/C19H22N2O3/c1-13-5-4-6-14(2)17(13)21-19(23)18(22)20-12-11-15-7-9-16(24-3)10-8-15/h4-10H,11-12H2,1-3H3,(H,20,22)(H,21,23)

• InChIKey:
• XMHITYAAETWQTB-UHFFFAOYSA-N

• N1-(2,6-dimethylphenyl)-N2-(4-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.396. The purity is usually 95%.

Allyl piperidin-4-ylcarbamate hydrochloride

In Stock

• CAS RN:
• 885274-96-4

• Formula:
• C9H17ClN2O2

• InChI:
• InChI=1S/C9H16N2O2.ClH/c1-2-7-13-9(12)11-8-3-5-10-6-4-8;/h2,8,10H,1,3-7H2,(H,11,12);1H

• InChIKey:
• XVDBHRQFVYCWDW-UHFFFAOYSA-N

• Allyl piperidin-4-ylcarbamate hydrochloride is a useful research compound. Its molecular formula is C9H17ClN2O2 and its molecular weight is 220.69 g/mol. The purity is usually 95%.

Pneumocandin C(0)

In Stock

• CAS RN:
• 144074-96-4

• Formula:
• C50H80N8O17

• InChI:
• InChI=1S/C50H80N8O17/c1-5-25(2)18-26(3)12-10-8-6-7-9-11-13-38(66)52-32-21-36(64)47(72)56-46(71)34-20-31(62)24-58(34)50(75)40(35(63)22-37(51)65)54-48(73)41(43(68)42(67)28-14-16-29(60)17-15-28)55-45(70)33-19-30(61)23-57(33)49(74)39(27(4)59)53-44(32)69/h14-17,25-27,30-36,39-43,47,59-64,67-68,72H,5-13,18-24H2,1-4H3,(H2,51,65)(H,52,66)(H,53,69)(H,54,73)(H,55,70)(H,56,71)/t25?,26?,27-,30-,31-,32?,33+,34+,35-,36+,39+,40+,41+,42-,43?,47-/m1/s1

• InChIKey:
• IPMHTGKXJQHTQV-YWVCOZMLSA-N

• Pneumocandin C(0), also known as Pneumocandin C(0), is a useful research compound. Its molecular formula is C50H80N8O17 and its molecular weight is 1065.2 g/mol. The purity is usually 95%.

trans-2-(4-Ethylpiperidin-1-yl)cyclobutan-1-ol

In Stock

• CAS RN:
• 2162274-96-4

• Formula:
• C11H21NO

• InChI:
• InChI=1S/C11H21NO/c1-2-9-5-7-12(8-6-9)10-3-4-11(10)13/h9-11,13H,2-8H2,1H3/t10-,11-/m1/s1

• InChIKey:
• QDDQCHLAMZMUAX-GHMZBOCLSA-N

• Trans-2-(4-Ethylpiperidin-1-yl)cyclobutan-1-ol is a useful research compound. Its molecular formula is C11H21NO and its molecular weight is 183.29 g/mol. The purity is usually 95%.

1-(3-Fluoro-4-phenoxyphenyl)ethan-1-amine

In Stock

• CAS RN:
• 1019474-96-4

• Formula:
• C14H14FNO

• InChI:
• InChI=1S/C14H14FNO/c1-10(16)11-7-8-14(13(15)9-11)17-12-5-3-2-4-6-12/h2-10H,16H2,1H3

• InChIKey:
• NQRARIZCGBWPGN-UHFFFAOYSA-N

• 1-(3-Fluoro-4-phenoxyphenyl)ethan-1-amine is a useful research compound. Its molecular formula is C14H14FNO and its molecular weight is 231.26 g/mol. The purity is usually 95%.

(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone

In Stock

• CAS RN:
• 1797874-96-4

• Formula:
• C18H17N5O

• InChI:
• InChI=1S/C18H17N5O/c1-13-16(10-21-23(13)15-5-3-2-4-6-15)18(24)22-8-7-17-14(11-22)9-19-12-20-17/h2-6,9-10,12H,7-8,11H2,1H3

• InChIKey:
• DZDYVYCMDGXIOI-UHFFFAOYSA-N

• (7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H17N5O and its molecular weight is 319.368. The purity is usually 95%.

Ethyl 1-(iodomethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate

In Stock

• CAS RN:
• 2219374-96-4

• Formula:
• C11H17IO3

• InChI:
• InChI=1S/C11H17IO3/c1-4-14-8(13)11-5-10(6-11,7-12)15-9(11,2)3/h4-7H2,1-3H3

• InChIKey:
• STPHITMXEBVHOB-UHFFFAOYSA-N

• Ethyl 1-(iodomethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a useful research compound. Its molecular formula is C11H17IO3 and its molecular weight is 324.158. The purity is usually 95%.

[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-quinoxalin-2-ylmethanone

Usually In Stock

• CAS RN:
• 2379974-96-4

• Formula:
• C21H22N4O2

• InChI:
• InChI=1S/C21H22N4O2/c1-15-11-17(8-9-22-15)27-14-16-5-4-10-25(13-16)21(26)20-12-23-18-6-2-3-7-19(18)24-20/h2-3,6-9,11-12,16H,4-5,10,13-14H2,1H3

• InChIKey:
• GRSQQWWPDZZJDU-UHFFFAOYSA-N

• [3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-quinoxalin-2-ylmethanone is a useful research compound. Its molecular formula is C21H22N4O2 and its molecular weight is 362.433. The purity is usually 95%.

3-Hydrazinyl-3-methyl-1lambda6-thiolane-1,1-dione hydrochloride

• CAS RN:
• 874-96-4; 935-24-0

• Formula:
• C5H13ClN2O2S

• InChI:
• InChI=1S/C5H12N2O2S.ClH/c1-5(7-6)2-3-10(8,9)4-5;/h7H,2-4,6H2,1H3;1H

• InChIKey:
• FJTAKKPBYCADKX-UHFFFAOYSA-N

• 3-Hydrazinyl-3-methyl-1lambda6-thiolane-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C5H13ClN2O2S and its molecular weight is 200.68. The purity is usually 95%.